Cas no 1447958-01-1 (methyl 3-bromo-1,2-oxazole-4-carboxylate)

• Product Name: methyl 3-bromo-1,2-oxazole-4-carboxylate
• CAS No: 1447958-01-1
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• MDL: MFCD25949306
• CID: 4600442
• PubChem ID: 97181930
• Update Time: 2025-09-27

methyl 3-bromo-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromoisoxazole-4-carboxylate
• methyl 3-bromo-1,2-oxazole-4-carboxylate
• C77578

• MDL： MFCD25949306
• Inchi： 1S/C5H4BrNO3/c1-9-5(8)3-2-10-7-4(3)6/h2H,1H3
• InChI Key： YMSYXXPMCRYQHY-UHFFFAOYSA-N
• SMILES： BrC1C(=CON=1)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 262.6±20.0 °C at 760 mmHg
• Flash Point: 112.6±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 3-bromo-1,2-oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on methyl 3-bromo-1,2-oxazole-4-carboxylate

Introduction to Methyl 3-bromo-1,2-oxazole-4-carboxylate (CAS No. 1447958-01-1)

Methyl 3-bromo-1,2-oxazole-4-carboxylate (CAS No. 1447958-01-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This heterocyclic compound features a brominated oxazole core, which makes it a versatile intermediate in the synthesis of various biologically active molecules.

The molecular structure of methyl 3-bromo-1,2-oxazole-4-carboxylate consists of an oxazole ring substituted with a bromine atom at the 3-position and a carboxylate ester group at the 4-position. This configuration imparts distinct reactivity patterns, making it a valuable building block for medicinal chemists. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazole derivatives. The brominated oxazole scaffold has shown promise in several pharmacological applications, including antimicrobial, antiviral, and anticancer therapies. The< strong>3-bromo substituent enhances the electrophilicity of the ring, facilitating its incorporation into larger pharmacophores through palladium-catalyzed reactions.

One of the most compelling aspects of methyl 3-bromo-1,2-oxazole-4-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the< strong>brominated oxazole moiety, researchers have been able to develop potent inhibitors that target specific kinases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are implicated in tumor growth and metastasis.

The pharmaceutical industry has also explored the use of methyl 3-bromo-1,2-oxazole-4-carboxylate in the development of antiviral agents. The oxazole ring is known to possess anti-inflammatory and immunomodulatory properties, making it an attractive scaffold for drugs targeting viral infections. Recent advancements in medicinal chemistry have led to the discovery of oxazole-based compounds that exhibit broad-spectrum antiviral activity, including against RNA viruses such as influenza and coronaviruses.

Furthermore, the< strong>4-carboxylate ester group in methyl 3-bromo-1,2-oxazole-4-carboxylate provides an additional site for chemical modification. This functionality can be hydrolyzed to yield a carboxylic acid or converted into other ester derivatives, offering flexibility in drug design. Such modifications are essential for optimizing pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of< strong>methyl 3-bromo-1,2-oxazole-4-carboxylate typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of an oxazole derivative followed by esterification. The choice of reagents and conditions is critical to achieving high yields and purity. Advanced techniques such as flow chemistry have been employed to improve scalability and efficiency in the production process.

In conclusion, methyl 3-bromo-1,2-oxazole-4-carboxylate (CAS No. 1447958-01-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological applications. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.